Cas no 5447-64-3 (Butanedioic acid,2,2-dimethyl-3-oxo-, 1,4-diethyl ester)
Butanedioic acid, 2,2-dimethyl-3-oxo-, 1,4-diethyl ester is a diester derivative of dimethyl-substituted oxosuccinic acid. This compound is characterized by its keto and ester functional groups, which contribute to its reactivity and potential utility in organic synthesis. The presence of the 2,2-dimethyl substitution enhances steric hindrance, influencing its stability and selectivity in chemical reactions. The diethyl ester groups improve solubility in organic solvents, making it suitable for applications in fine chemical synthesis, particularly as an intermediate in pharmaceuticals or specialty materials. Its structural features allow for controlled reactivity in condensation or nucleophilic addition reactions, offering versatility in synthetic pathways.
5447-64-3 structure
Product Name:Butanedioic acid,2,2-dimethyl-3-oxo-, 1,4-diethyl ester
CAS No:5447-64-3
MF:C10H16O5
MW:216.231043815613
CID:385115
PubChem ID:225716
Update Time:2025-06-07
Butanedioic acid,2,2-dimethyl-3-oxo-, 1,4-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid,2,2-dimethyl-3-oxo-, 1,4-diethyl ester
- diethyl 2,2-dimethyl-3-oxobutanedioate
- Diethyl 2,2-dimethyl-3-oxosuccinate
- diethyl 3,3-dimethyl-2-ketosuccinate
- diethyl dimethyloxaloacetate
- dimethyl-oxalacetic acid diethyl ester
- Dimethyl-oxalessigsaeure-diaethylester
- dimethyl-oxo-succinic acid diethyl ester
- NSC-15402
- 5447-64-3
- Diethyl2,2-dimethyl-3-oxosuccinate
- DTXSID80280085
- SCHEMBL11768714
- NSC15402
- SY365514
- DB-129766
- Diethyl 3,3-dimethyl-2-oxosuccinate
- MFCD19302536
-
- Inchi： 1S/C10H16O5/c1-5-14-8(12)7(11)10(3,4)9(13)15-6-2/h5-6H2,1-4H3
- InChI Key： JLCIFXYVIHWGNY-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C(C(=O)OCC)=O)(C)C)=O
Computed Properties
- Exact Mass: 216.10000
- Monoisotopic Mass: 216.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- PSA: 69.67000
- LogP: 0.70790
Butanedioic acid,2,2-dimethyl-3-oxo-, 1,4-diethyl ester Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Butanedioic acid,2,2-dimethyl-3-oxo-, 1,4-diethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM194076-1g |
diethyl 2,2-dimethyl-3-oxosuccinate |
5447-64-3 | 95% | 1g |
$*** | 2023-05-30 | |
| Cooke Chemical | BD1031348-1g |
Diethyl2,2-dimethyl-3-oxosuccinate |
5447-64-3 | 95+% | 1g |
RMB 3063.20 | 2025-02-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1737829-1g |
Diethyl 2,2-dimethyl-3-oxosuccinate |
5447-64-3 | 98% | 1g |
￥4502.00 | 2024-05-09 |
Butanedioic acid,2,2-dimethyl-3-oxo-, 1,4-diethyl ester Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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